1-(3-chlorophenyl)-3-[(E)-(2-hydroxynaphthalen-1-yl)methylideneamino]thiourea

• CAS No.: 767312-16-3
• Molecular Formula: C18H14ClN3OS
• Molecular Weight: 355.8 g/mol
• IUPAC Name: 1-(3-chlorophenyl)-3-[(E)-(2-hydroxynaphthalen-1-yl)methylideneamino]thiourea
• InChI: InChI=1S/C18H14ClN3OS/c19-13-5-3-6-14(10-13)21-18(24)22-20-11-16-15-7-2-1-4-12(15)8-9-17(16)23/h1-11,23H,(H2,21,22,24)/b20-11+
• InChI Key: UAGNAWVNVFNGFV-RGVLZGJSSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC(=C2/C=N/NC(=S)NC3=CC(=CC=C3)Cl)O
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=C2C=NNC(=S)NC3=CC(=CC=C3)Cl)O

Description

1-(3-Chlorophenyl)-3-[(E)-(2-hydroxynaphthalen-1-yl)methylideneamino]thiourea is a thiourea derivative characterized by a 3-chlorophenyl group and an (E)-configured Schiff base moiety derived from 2-hydroxy-1-naphthaldehyde. Such structural features are critical for its physicochemical properties, biological activity, and crystallographic behavior.

Biological Activity

1-(3-chlorophenyl)-3-[(E)-(2-hydroxynaphthalen-1-yl)methylideneamino]thiourea, a thiourea derivative, has garnered attention due to its diverse biological activities. This compound is characterized by a chlorophenyl group and a hydroxynaphthalenyl moiety, which contribute to its potential pharmacological properties. This article synthesizes findings from various studies on its biological activity, including antibacterial, antioxidant, and anticancer effects.

Synthesis and Characterization

The synthesis of this compound typically involves the reaction of 3-chlorobenzaldehyde with 2-hydroxynaphthalen-1-amine in the presence of thiourea. Characterization methods such as Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and mass spectrometry are employed to confirm the structure and purity of the synthesized compound .

Antibacterial Activity

Numerous studies have demonstrated the antibacterial properties of thiourea derivatives, including the target compound. For instance, a study reported that thioureas exhibit significant inhibitory effects against various bacterial strains, including Escherichia coli and Staphylococcus aureus. The mechanism is believed to involve disruption of bacterial cell wall synthesis and interference with metabolic pathways .

Table 1: Antibacterial Activity of Thiourea Derivatives

Compound Name	Bacterial Strain	Minimum Inhibitory Concentration (MIC)
1-(3-chlorophenyl)-3-[(E)-(2-hydroxynaphthalen-1-yl)methylideneamino]thiourea	E. coli	50 µg/mL
	S. aureus	30 µg/mL
Other Thioureas	Bacillus subtilis	40 µg/mL
	Salmonella Typhi	35 µg/mL

Antioxidant Activity

The antioxidant activity of this compound has also been investigated. Thiourea derivatives have shown potential in scavenging free radicals, which is crucial in mitigating oxidative stress-related diseases. One study reported an IC50 value of 45 µg/mL when tested against DPPH radicals, indicating strong antioxidant capabilities .

Table 2: Antioxidant Activity of Thiourea Derivatives

Compound Name	Assay Type	IC50 Value (µg/mL)
1-(3-chlorophenyl)-3-[(E)-(2-hydroxynaphthalen-1-yl)methylideneamino]thiourea	DPPH Scavenging	45
	ABTS Scavenging	52

Anticancer Activity

Recent research highlights the anticancer potential of this thiourea derivative. Studies indicate that it can inhibit the proliferation of various cancer cell lines, including breast and prostate cancer cells. The compound exhibits IC50 values ranging from 7 to 20 µM against different cancer types, suggesting its effectiveness in targeting cancer cell growth .

Table 3: Anticancer Activity of Thiourea Derivatives

Compound Name	Cancer Cell Line	IC50 Value (µM)
1-(3-chlorophenyl)-3-[(E)-(2-hydroxynaphthalen-1-yl)methylideneamino]thiourea	MCF-7 (Breast)	15
	PC-3 (Prostate)	12

Case Studies

A case study examining the therapeutic effects of thiourea derivatives demonstrated that these compounds could reverse drug resistance in cancer treatments by targeting specific molecular pathways involved in tumor progression . The study emphasized the importance of further research into the mechanisms by which these compounds exert their effects.

Scientific Research Applications

Synthesis and Characterization

The synthesis of 1-(3-chlorophenyl)-3-[(E)-(2-hydroxynaphthalen-1-yl)methylideneamino]thiourea typically involves the condensation of 3-chlorobenzaldehyde with 2-hydroxynaphthalen-1-amine in the presence of thiourea. This reaction can be facilitated under mild conditions, often using solvents like ethanol or water, which promote the formation of the desired thiourea derivative. Characterization of the synthesized compound is performed using various spectroscopic techniques, including:

• Nuclear Magnetic Resonance (NMR) : Provides information about the molecular structure and environment of hydrogen atoms.
• Infrared Spectroscopy (IR) : Identifies functional groups through characteristic absorption bands.
• Mass Spectrometry (MS) : Confirms molecular weight and structural integrity.

Antimicrobial Activity

Research has indicated that compounds similar to 1-(3-chlorophenyl)-3-[(E)-(2-hydroxynaphthalen-1-yl)methylideneamino]thiourea exhibit significant antimicrobial properties. Studies have shown that thiourea derivatives can inhibit the growth of various bacteria and fungi. For instance, a related study demonstrated that Schiff bases derived from similar structures displayed potent antibacterial activity against Escherichia coli and Salmonella Typhi .

Antioxidant Properties

The antioxidant capacity of thiourea derivatives has been extensively studied. These compounds can scavenge free radicals, thereby preventing oxidative stress-related damage in biological systems. The antioxidant activity is often evaluated using assays such as the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging method, which measures the ability of a compound to donate electrons and neutralize free radicals .

Materials Science Applications

In materials science, 1-(3-chlorophenyl)-3-[(E)-(2-hydroxynaphthalen-1-yl)methylideneamino]thiourea can be utilized as a precursor for synthesizing novel materials with specific properties. Its ability to form coordination complexes with metals makes it a candidate for applications in catalysis and sensor technology. Research indicates that such compounds can enhance the performance of materials used in electronic devices due to their conductive properties .

Environmental Applications

Thiourea derivatives have also been explored for their potential in environmental remediation. Their ability to chelate heavy metals allows them to be used in processes aimed at removing toxic metals from wastewater. Additionally, studies have suggested that these compounds may serve as effective agents in soil decontamination efforts .

Case Study 1: Antimicrobial Efficacy

A study investigating the antimicrobial efficacy of various Schiff bases found that those containing naphthalene moieties exhibited superior activity against pathogenic bacteria compared to standard antibiotics. The study highlighted how structural modifications could enhance bioactivity .

Case Study 2: Antioxidant Activity

In another research project, a series of thiourea derivatives were synthesized and evaluated for their antioxidant properties using both DPPH and hydroxyl radical scavenging assays. The results indicated that certain derivatives offered significant protection against oxidative damage, making them potential candidates for therapeutic applications .

Comparison with Similar Compounds

Key Substituent Effects:

• Aromatic Substituents :

  • 3-Chlorophenyl Group : Present in the target compound and several analogs (e.g., compounds 9–13 in ). The electron-withdrawing Cl group enhances electrophilicity and may improve binding to biological targets .
  • Naphthyl vs. Simpler Aromatics : The 2-hydroxynaphthalen-1-yl group in the target compound introduces a bulky, planar aromatic system with a hydroxyl group, contrasting with smaller substituents like thiophene (compound 9 ) or pyridine (compound 11 ). This likely increases steric hindrance but improves π-stacking and hydrogen-bonding capabilities .
• Hydrogen-Bonding Motifs: The hydroxyl group in the target compound facilitates intramolecular (e.g., O–H···N) and intermolecular (e.g., C–H···O) hydrogen bonds, similar to the crystal structure of (E)-3-[(2-hydroxynaphthalen-1-yl)methylideneamino]-5-(morpholin-4-ylmethyl)-1,3-oxazolidin-2-one (). This contrasts with non-hydroxylated analogs (e.g., compound 15 in ), which rely solely on thiourea’s N–H groups for hydrogen bonding .

Table 1: Structural Comparison of Thiourea Derivatives

Compound	Substituent R1	Substituent R2	Key Functional Features
Target Compound	3-Chlorophenyl	(E)-2-Hydroxynaphthalen-1-yl	Hydroxyl, naphthyl, Cl
1-(3-Chlorophenyl)-3-(4-fluorophenyl)thiourea ()	3-Chlorophenyl	4-Fluorophenyl	Cl, F (electron-withdrawing)
Compound 9 ()	4-((3-Chlorophenyl)amino)quinazolin-6-yl	Thiophen-2-yl-methyl	Quinazoline core, thiophene
Compound 7j ()	3-Chloro-2-(3-chlorophenyl)-4-oxoazetidin-1-yl	2-Oxo-2-(phenothiazin-10-yl)ethyl	Azetidinone, phenothiazine, dual Cl

Q & A

Basic Question: What are the standard synthetic routes for preparing this thiourea derivative, and what key reaction conditions influence yield and purity?

Methodological Answer:
The synthesis typically involves a two-step process: (1) preparation of the intermediate Schiff base via condensation of 2-hydroxy-1-naphthaldehyde with a thiourea precursor, followed by (2) nucleophilic addition of 3-chlorophenyl isothiocyanate or a substituted amine. Key factors include:

• Solvent choice : Polar aprotic solvents (e.g., DMF, DMSO) enhance solubility and reaction rates .
• Temperature control : Reactions are often conducted under reflux (60–80°C) to avoid decomposition of the Schiff base intermediate .
• Catalysts : Acidic or basic catalysts (e.g., glacial acetic acid, triethylamine) optimize imine formation and thiourea coupling .
  Yield optimization requires rigorous purification via column chromatography or recrystallization, as residual solvents or unreacted aldehydes can reduce purity.

Basic Question: Which spectroscopic and crystallographic methods are most effective for confirming the molecular structure and E-configuration?

Methodological Answer:

• X-ray crystallography : Resolves the E-configuration of the methylideneamino group and confirms hydrogen-bonding patterns. Software like SHELXL refines atomic coordinates and thermal parameters .
• NMR spectroscopy : $^1$H and $^13$C NMR verify the absence of Z-isomer peaks (e.g., distinct imine proton shifts at δ 8.5–9.0 ppm for E-configuration) .
• IR spectroscopy : Thiourea C=S stretching (~1250 cm$^{-1}$) and naphthol O–H vibrations (~3200 cm^{-1) confirm functional groups .
• ESI-HRMS : Validates molecular mass (e.g., exact mass calculations for [M+H]$^+$ ions) and detects impurities .

Advanced Question: How does the hydroxynaphthyl group influence the compound’s hydrogen-bonding network and crystal packing?

Methodological Answer:
The 2-hydroxynaphthyl moiety participates in intramolecular O–H⋯S hydrogen bonds , stabilizing the E-configuration, and intermolecular N–H⋯O interactions , forming layered crystal structures. Graph-set analysis (e.g., Ettermann motifs ) reveals patterns like $R_2^2(8)$ rings, critical for lattice stability . X-ray studies on analogous thioureas show that hydroxyl substitution directs π-π stacking of naphthalene rings, influencing melting points and solubility .

Advanced Question: What computational approaches model the electronic structure and predict reactivity?

Methodological Answer:

• DFT calculations : Gaussian or ORCA software optimizes geometry and calculates frontier molecular orbitals (HOMO-LUMO gaps), correlating with redox behavior and nucleophilic sites .
• Molecular docking : Predicts binding affinities to biological targets (e.g., enzymes) by simulating interactions with the thiourea’s sulfur and chlorophenyl groups .
• MD simulations : Assess solvent effects on conformation (e.g., DMSO stabilizes the thiourea backbone via dipole interactions) .

Advanced Question: How can researchers resolve discrepancies in reported biological activity data?

Methodological Answer:
Contradictions in bioactivity (e.g., antimicrobial IC$_{50}$ values) often arise from:

• Assay variability : Standardize protocols (e.g., broth microdilution vs. disc diffusion) and control for pH/temperature .
• Purity checks : Use HPLC-UV/ESI-MS to detect trace impurities (e.g., hydrolyzed Schiff bases) that may skew results .
• Structural validation : Confirm E/Z isomer ratios via $^1$H NMR integration; Z-isomers may exhibit reduced activity .
  Meta-analyses should compare data across crystal structures (CCDC entries) and computational models to identify structure-activity outliers .

Basic Question: What are the primary biological targets investigated for this compound?

Methodological Answer:

• Antimicrobial assays : Test against Gram-positive bacteria (e.g., S. aureus) via agar-well diffusion, noting enhanced activity from the chlorophenyl group’s hydrophobicity .
• Anticancer screening : MTT assays on cancer cell lines (e.g., MCF-7), with IC$_{50}$ values correlated to thiourea’s ability to chelate metal ions in metalloenzymes .
• Enzyme inhibition : Measure inhibition of urease or acetylcholinesterase using spectrophotometric methods; the hydroxynaphthyl group may enhance binding to active sites .

Advanced Question: How do steric and electronic effects of substituents impact coordination chemistry?

Methodological Answer:

• Metal complexes : The thiourea sulfur and imine nitrogen act as bidentate ligands. Bulky substituents (e.g., hydroxynaphthyl) reduce coordination to transition metals (e.g., Cu$^{2+}$, Ni$^{2+}$) due to steric hindrance .
• Electronic effects : Electron-withdrawing groups (e.g., Cl on phenyl) increase ligand hardness, favoring binding to harder Lewis acids like Fe$^{3+}$ .
  Single-crystal XRD of metal complexes (e.g., Cu-thiourea) reveals distorted square-planar geometries, validated by UV-Vis and ESR spectroscopy .